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Stereochemical Identity and Biosynthesis

The core information on the stereochemistry and formation of (+)-menthofuran is summarized in the table

below:

Aspect Description

IUPAC Name 3,6-Dimethyl-4,5,6,7-tetrahydro-1-benzofuran [1]

Enantiomeric Form (+)-Menthofuran [2] [3]

Molecular Formula C10H14O [1]

Molecular Weight 150.221 g·mol−1 [1]

Biosynthetic Precursor (+)-Pulegone [2] [3]

Biosynthetic Enzyme Menthofuran Synthase (MFS) [2] [1] [3]

The biosynthesis of (+)-menthofuran is a defined segment of the larger peppermint essential oil pathway.

The following diagram illustrates its position and relationship to key intermediates like (+)-pulegone and the
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final product, (-)-menthol.
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Biosynthetic pathway of (+)-menthofuran from (+)-pulegone.

Regulatory Role & Experimental Evidence

Research indicates that (+)-menthofuran is not merely a side product but plays a active regulatory role in its

own biosynthesis:

Transcriptional Regulation: In a 2003 study, both overexpression and cosuppression of the mfs
gene in transgenic peppermint plants led to a corresponding increase or decrease in menthofuran

production. This demonstrates that the control of MFS resides primarily at the level of transcription
[2].

Feedback Mechanism: A significant finding was that (+)-menthofuran influences the metabolic
branch point at (+)-pulegone. Stem feeding experiments showed that (+)-menthofuran selectively
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decreases the transcript levels of pulegone reductase (pr), the enzyme responsible for converting

(+)-pulegone to (-)-menthone. This down-regulation diverts more (+)-pulegone toward the production
of additional (+)-menthofuran [2].

No Direct Enzyme Inhibition: The same study confirmed that (+)-menthofuran does not directly
inhibit PR enzyme activity, reinforcing that its effect is transcriptional [2].

Toxicological & Pharmacological Profile

The defined stereochemistry of (+)-menthofuran is critical to its biological activity, particularly its toxicity

and recently discovered protective effects.

Hepatotoxicity

(+)-Menthofuran is a known hepatotoxin and is considered the primary toxic agent in pennyroyal oil [1]. Its

toxicity arises from metabolic activation by cytochrome P450 enzymes (particularly CYP2A6) into

chemically reactive intermediates that cause liver damage [1]. It also acts as a mechanism-based

inactivator of CYP2A6, irreversibly inhibiting the enzyme [1].

Gastroprotective Activity

Despite its hepatotoxicity, a 2023 study revealed that (+)-menthofuran exhibits gastroprotective effects in

rodent models. The proposed mechanisms are outlined below:
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Proposed gastroprotective mechanisms of (+)-menthofuran involving antioxidant and antisecretory

pathways [4].

Research & Quality Control Implications

Metabolic Engineering: Down-regulating mfs is a validated biotechnological strategy to reduce (+)-
pulegone and (+)-menthofuran levels in peppermint oil, thereby improving oil quality by shifting the

flux toward (-)-menthol production [3] [5].
Stress Metabolite: (+)-Menthofuran is considered a "stress metabolite," with its concentrations

increasing under adverse environmental conditions such as limited light, moisture, or nutrient
deficiencies [3]. This is a key consideration for cultivation and quality control.

Dose-Dependent Effects: The dual nature of (+)-menthofuran—showing toxicity at one dose and
protective effects at another—highlights the importance of thorough pharmacological and

toxicological profiling in drug development.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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